![molecular formula C9H8O3 B1585617 4-Methoxybenzofuran-3(2H)-one CAS No. 7169-35-9](/img/structure/B1585617.png)
4-Methoxybenzofuran-3(2H)-one
Overview
Description
4-Methoxybenzofuran-3(2H)-one is a chemical compound with the CAS Number: 7169-35-9 and a molecular weight of 164.16 .
Molecular Structure Analysis
The molecular structure of this compound is composed of fused benzene and furan rings . The InChI code for this compound is 1S/C9H8O3/c1-11-7-3-2-4-8-9(7)6(10)5-12-8/h2-5,10H,1H3 .Physical And Chemical Properties Analysis
This compound is a solid substance that should be stored in a dry environment at 2-8°C . Its molecular weight is 164.16 .Scientific Research Applications
1. Structural and Physicochemical Properties
The derivative 3-(3-carboxyphenylaminomethylene)-2-methoxychroman-4-one, related to chromanone, exhibits stable structural and physicochemical properties at room temperature. It is characterized by various methods including elemental analysis, infrared and UV–VIS spectroscopy, thermal analysis, and X-ray crystallography, indicating its potential use in organic chemistry and material sciences (Dziewulska-Kułaczkowska & Bartyzel, 2013).
2. Synthesis and Spectral Analysis
Isomeric dibenzofuran carboxaldehydes synthesized from methoxydibenzo[b,d]furan exhibit distinct spectral properties. These compounds are used in the synthesis of novel β-phenylethylamines and NBOMe derivatives, showcasing their utility in synthetic organic chemistry and potentially in pharmacology (Yempala & Cassels, 2017).
3. Synthesis of Novel Heterocyclic Compounds
The compound 2-carboxy-6-methoxybenzofuran-3-acetic acid anhydride is used for creating novel polycyclic heteroaromatic compounds. These compounds have diverse applications in chemical synthesis, offering new avenues in medicinal chemistry and drug development (Patankar, Khombare, Khanwelkar, & Shet, 2008).
4. Innovative Synthesis Techniques
Innovative synthesis techniques for substituted dibenzofurans have been developed, utilizing compounds like 7-methoxybenzofuran-3-one. This highlights its significance in the field of synthetic chemistry, where it aids in creating complex aromatic compounds (Goel, Dixit, & Verma, 2005).
5. Encapsulation of Flavor Molecules
4-Methoxybenzofuran-3(2H)-one derivatives are used in the encapsulation of flavor molecules like vanillic acid into nanoparticles. This demonstrates its potential in food science for controlled flavor release and preservation (Hong, Oh, & Choy, 2008).
6. Anticancer and Antiangiogenic Activity
Some derivatives of this compound, such as 3-arylaminobenzofuran derivatives, exhibit significant anticancer and antiangiogenic activities. These compounds are potential candidates for cancer therapeutics, especially for breast cancer (Romagnoli et al., 2015).
Safety and Hazards
Future Directions
Benzofuran compounds, including 4-Methoxybenzofuran-3(2H)-one, have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications . Future research may focus on the development of new drugs based on these compounds for a variety of disorders .
Mechanism of Action
Target of Action
Benzofuran compounds, to which 4-methoxybenzofuran-3(2h)-one belongs, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Mode of Action
Benzofuran compounds have been found to interact with various biological targets, leading to their observed biological activities . More research is needed to elucidate the specific interactions of this compound with its targets.
Biochemical Pathways
Benzofuran compounds have been shown to affect various biochemical pathways, leading to their observed biological activities .
Result of Action
Benzofuran compounds have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
properties
IUPAC Name |
4-methoxy-1-benzofuran-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O3/c1-11-7-3-2-4-8-9(7)6(10)5-12-8/h2-4H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVSCFNOAUOCHJV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1C(=O)CO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30348624 | |
Record name | 4-Methoxy-1-benzofuran-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30348624 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7169-35-9 | |
Record name | 4-Methoxy-1-benzofuran-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30348624 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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